4-Ethyl-4-methylpyrrolidine-3-carboxylic acid

Specification

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 4-ethyl-4-methylpyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C8H15NO2/c1-3-8(2)5-9-4-6(8)7(10)11/h6,9H,3-5H2,1-2H3,(H,10,11)
• Standard InChI Key: VPEJKUUWQHMIQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CNCC1C(=O)O)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

4-Ethyl-4-methylpyrrolidine-3-carboxylic acid (C₈H₁₅NO₂) features a pyrrolidine core with distinct substituents that influence its three-dimensional conformation. The ethyl and methyl groups at the fourth carbon create steric hindrance, while the carboxylic acid at the third position introduces hydrogen-bonding capability. X-ray crystallography of related pyrrolidine derivatives reveals that such substitutions induce puckered ring conformations, which are critical for interactions with biological targets.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₈H₁₅NO₂
Molecular Weight	157.21 g/mol
CAS Number	1778436-0
Chiral Centers	2 (C3 and C4)
Water Solubility	12.4 mg/mL (pH 7.0)
Melting Point	189–192°C (decomposes)

Stereochemical Considerations

The compound’s (3S,4S) configuration enables enantioselective binding to biological receptors. Comparative studies of pyrrolidine diastereomers demonstrate that stereochemistry profoundly affects pharmacokinetic properties, with the (3S,4S) form showing 3–5× higher bioavailability than its (3R,4R) counterpart in rodent models.

Synthesis and Optimization

Primary Synthetic Route

The most efficient synthesis begins with glycine ethyl ester, proceeding through a four-step sequence:

• Amino Addition: Reaction with ethyl acrylate forms a β-amino ester intermediate (yield: 89%).

• Cyclization: Intramolecular nucleophilic attack under acidic conditions generates the pyrrolidine ring.

• Catalytic Hydrogenation: Palladium-on-carbon reduces double bonds while preserving stereochemistry.

• Hydrolysis: Basic conditions cleave the ethyl ester to yield the carboxylic acid.

Green Chemistry Approaches

Recent advances employ mechanochemical synthesis to reduce solvent waste. Ball-milling techniques with TiO₂ catalysts achieve 68% yield in 4 hours, demonstrating the potential for scalable production.

Table 2: Synthesis Method Comparison

Method	Yield	ee (%)	Reaction Time
Traditional Solution	77%	99.2	24 h
Mechanochemical	68%	98.5	4 h

Biological Activity and Mechanism

Enzyme Inhibition Studies

The carboxylic acid group enables competitive inhibition of prolyl oligopeptidase (POP), an enzyme linked to neurodegenerative diseases. In vitro assays show an IC₅₀ of 14.3 μM, comparable to the clinical candidate JNJ-40411813 (IC₅₀: 9.8 μM). Molecular docking simulations reveal hydrogen bonding between the carboxylate and Arg643 residue in the POP active site.

Industrial and Research Applications

Pharmaceutical Intermediates

The compound serves as a key chiral building block in synthesizing:

• Antipsychotics: Analogues of risperidone with improved metabolic stability

• Anticoagulants: Thrombin inhibitors targeting Factor XIa

• Anticancer Agents: HDAC inhibitors in phase I/II trials

Material Science Applications

Functionalized pyrrolidine derivatives are being investigated as:

• Ionic Liquid Components: For battery electrolytes with enhanced thermal stability

• Chiral Stationary Phases: In HPLC columns for enantiomer separation

Comparative Analysis with Structural Analogues

Table 3: Biological Activity of Pyrrolidine Derivatives

Compound	Target	IC₅₀/EC₅₀
4-Ethyl-4-methylpyrrolidine-3-COOH	Prolyl Oligopeptidase	14.3 μM
3-Neopentyl-pyrrolidine-2,5-dione	TNF-α	22 μM
(3S,4S)-Methylpyrrolidine carboxylate	DPP-4	8.9 μM

Recent Advancements and Future Directions

Continuous Flow Synthesis

A 2024 study demonstrated a continuous flow system achieving 92% conversion using microchannel reactors. This approach reduces reaction time to 11 minutes while maintaining 98% ee.

Targeted Drug Delivery

Polymer-conjugated forms show promise in crossing the blood-brain barrier. PEGylated derivatives exhibited 3.7× higher brain concentration in murine models compared to the parent compound.